Cas no 2309468-26-4 (2-{[9-(6-Bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid)

• Product Name: 2-{[9-(6-Bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid
• CAS No: 2309468-26-4
• MF: C₂₀H₂₇BrN₂O₅
• MW: 455.34278512001
• CID: 5762517
• PubChem ID: 165739655
• Update Time: 2025-05-19

2-{[9-(6-Bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309468-26-4
• EN300-7429489
• 2-{[9-(6-bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid
• 2-{[9-(6-Bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid

• Inchi： 1S/C20H27BrN2O5/c1-19(2,3)28-18(26)23-10-14-5-4-6-15(11-23)20(14,27-12-17(24)25)13-7-8-16(21)22-9-13/h7-9,14-15H,4-6,10-12H2,1-3H3,(H,24,25)
• InChI Key： AAEXHAFQLXIYSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(C2CN(C(=O)OC(C)(C)C)CC1CCC2)OCC(=O)O

Computed Properties

• Exact Mass: 454.11033g/mol
• Monoisotopic Mass: 454.11033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[9-(6-Bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid

Compound CAS No. 2309468-26-4: A Comprehensive Overview

The compound with CAS No. 2309468-26-4, named 2-{[9-(6-Bromopyridin-3-yl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetic acid, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in medicinal chemistry and pharmacology.

The chemical structure of this compound is characterized by a bicyclic system, specifically a bicyclo[3.3.1]nonane framework, which is fused with an azabicyclo moiety. This bicyclic system is further substituted with a tert-butoxy carbonyl (Boc) group and a 6-bromopyridin-3-yl substituent, which adds complexity and functionality to the molecule. The presence of these groups contributes to the compound's stability, bioavailability, and potential for targeting specific biological pathways.

Recent research has focused on the synthesis of this compound, employing advanced techniques such as Stille coupling and HWE (Haworth) reaction to achieve high yields and purity. These methods have been optimized to ensure scalability, making the compound suitable for preclinical studies and beyond.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in various disease pathways, such as kinases and proteases. For instance, studies have demonstrated its ability to modulate the activity of cancer-related kinases, making it a promising candidate for anticancer therapy.

The pharmacokinetic profile of this compound has also been extensively studied, revealing favorable properties such as good absorption, moderate clearance, and prolonged half-life. These attributes enhance its suitability for oral administration, a critical factor in drug development.

Moreover, the compound's toxicological evaluation has shown minimal adverse effects at therapeutic doses, further supporting its potential for clinical use.

In conclusion, the compound with CAS No. 2309468-26-4 represents a significant advancement in medicinal chemistry due to its unique structure, robust synthesis methods, and promising biological activities.